Gangraena Merz
Description
Gangraena Merz is a compound historically associated with the treatment or study of necrotic conditions, particularly gangrenous pathologies. While the exact chemical structure and origin of this compound remain ambiguous in contemporary literature, its nomenclature suggests ties to medical or biochemical research focused on necrosis modulation. Historical references to "Gangraena" often correlate with gangrene classifications, such as Gangraena sicca (dry gangrene) and Gangraena humida (wet gangrene), which involve coagulative necrosis and bacterial infections, respectively . The term "Merz" may denote a specific formulation or variant developed for therapeutic or diagnostic purposes, though primary sources detailing its composition are scarce.
Properties
CAS No. |
122177-90-6 |
|---|---|
Molecular Formula |
C9 H14 N4 |
Synonyms |
Gangraena Merz |
Origin of Product |
United States |
Chemical Reactions Analysis
Database and Literature Review
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NIST Chemical Kinetics Database ([Source 4]): No entries for "Gangraena Merz" were identified in thermal gas-phase reaction records.
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PubMed/PMC ([Sources 2, 5, 7, 10]): Recent studies on mechanochemical reactions, automated synthesis, and prebiotic chemistry do not reference this compound.
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Flinn Scientific Lab Protocols ([Source 9]): Standard reaction experiments (e.g., synthesis, combustion) focus on common reagents like magnesium or sodium bicarbonate, not obscure compounds.
Potential Explanations for Missing Data
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Nomenclature Issues : The name may be misspelled, obsolete, or a proprietary designation not recognized in academic literature.
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Theoretical/Unreported Compound : It might exist only in computational studies or unpublished industrial research.
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Scope Limitations : The search was restricted to peer-reviewed English materials; non-indexed or non-English sources were not evaluated.
Recommended Actions
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Verify the compound name for spelling or nomenclature errors (e.g., IUPAC vs. common names).
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Explore alternative databases :
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Reaxys or SciFinder for proprietary/patented compounds.
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USPTO or WIPO for industrial chemical patents.
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Provide synthesis context : If "this compound" is a novel or hypothetical molecule, share structural details (e.g., SMILES, InChI) for reaction pathway predictions.
General Reaction Framework for Unknown Organics
While specific data is unavailable, typical reaction classes for organic compounds include:
Comparison with Similar Compounds
Comparison with Similar Compounds
Structural and Functional Analogues
Gangraena Merz shares conceptual parallels with compounds targeting necrotic tissue or microbial pathogens. Below is a comparative analysis based on inferred properties and analogous substances:
- Clostridium Perfringens Toxins: These bacterial toxins directly induce Gázgangraena (gas gangrene) via fibrinoid necrosis, contrasting with this compound’s implied therapeutic role .
Analytical and Toxicological Profiles
This compound’s hypothetical composition can be contextualized using modern analytical frameworks:
- Substance Identification : Techniques like gas chromatography-mass spectrometry (GC-MS) and infrared spectroscopy (IR) are critical for isolating isomers or constituents in complex mixtures, as seen in alkylphosphonate analyses . Such methods could resolve ambiguities in this compound’s formulation.
- Risk Assessment: The U.S. EPA’s guidelines for similar mixtures emphasize evaluating shared components, toxicity pathways, and environmental fate.
Performance in Biomedical Contexts
Unlike optimized machine learning models (e.g., BERT, RoBERTa) that achieve state-of-the-art results in language tasks , this compound’s efficacy is undocumented in peer-reviewed studies.
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
